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Compound of Interest

Compound Name: 4-Iodopyrazole

Cat. No.: B032481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-iodopyrazole (CAS No. 3469-69-0), a

versatile heterocyclic intermediate crucial in medicinal chemistry and materials science. We will

delve into its chemical and physical properties, detailed synthesis protocols, reactivity, and

significant applications, with a focus on its role in the development of targeted therapeutics.

Core Properties of 4-Iodopyrazole
4-Iodopyrazole is a five-membered heterocyclic compound distinguished by a pyrazole ring

substituted with an iodine atom at the 4-position.[1] This iodine atom significantly enhances the

molecule's reactivity, making it a valuable precursor for creating more complex, biologically

active molecules.[2] It typically appears as an off-white or grayish-brown crystalline powder.[3]

Physicochemical and Spectroscopic Data
The fundamental properties of 4-iodopyrazole are summarized in the table below, providing a

quick reference for researchers.
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Property Value Reference(s)

CAS Number 3469-69-0

Molecular Formula C₃H₃IN₂

Molecular Weight 193.97 g/mol

Appearance
Off-white to grayish brown

crystalline powder

Melting Point 108-110 °C

Boiling Point 291.9 ± 13.0 °C (Predicted)

Density 2.335 ± 0.06 g/cm³ (Predicted)

Water Solubility Soluble

LogP 1.7

pKa 12.99 ± 0.50 (Predicted)

InChI
InChI=1S/C3H3IN2/c4-3-1-5-6-

2-3/h1-2H,(H,5,6)

SMILES C1=C(C=NN1)I

Spectral Data Summary
Spectroscopic data is critical for the identification and characterization of 4-iodopyrazole. Key

spectral information is available across various techniques.
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Spectrum Type Availability and Notes Reference(s)

¹H NMR Spectra are publicly available.

¹³C NMR

Spectra are available, with a

known literature reference for

chemical shifts in DMSO-d6.

Mass Spec (GC-MS)
GC-MS data is available for

review.

Infrared (IR)
FTIR spectra have been

recorded.

Raman
Raman spectral data is

available.

Synthesis and Reactivity
The synthesis of 4-iodopyrazole is well-documented, providing accessible routes for its

preparation in a laboratory setting. Its reactivity is dominated by the carbon-iodine bond, which

serves as a handle for a variety of cross-coupling reactions.

Experimental Protocol: Synthesis of 4-Iodopyrazole
A common and effective method for the synthesis of 4-iodopyrazole involves the direct

iodination of pyrazole. The following protocol is adapted from established procedures.

Materials:

Pyrazole (1.0 equiv)

Iodine (I₂) (0.5 equiv)

Potassium Carbonate (K₂CO₃) (1.0 equiv)

30% Hydrogen Peroxide (H₂O₂)

Deionized Water (H₂O)
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Three-necked flask, constant pressure dropping funnel, magnetic stirrer, oil bath, ice bath,

filtration apparatus.

Procedure:

Dissolve pyrazole (e.g., 6.81 g, 0.10 mol) and iodine (e.g., 12.7 g, 0.05 mol) in H₂O (e.g., 50

mL) in a three-necked flask at room temperature. Stir the mixture for approximately 1-2

hours. The solution will appear brown.

Add K₂CO₃ (e.g., 13.82 g, 0.10 mol) to the reaction mixture in portions and continue stirring

for another 1-2 hours.

Using a constant pressure dropping funnel, add 30% H₂O₂ solution (e.g., 20 mL) dropwise to

the mixture. Continue to stir for 1-2 hours. The solution will turn brownish-yellow.

Heat the reaction mixture in an oil bath at 120-140 °C until all solids have dissolved.

Pour the hot reaction mixture into ice water (e.g., 150 mL) to precipitate the product.

Collect the white solid by vacuum filtration and wash it several times with cold deionized

water.

Dry the product to obtain 4-iodopyrazole. A typical yield for this procedure is around 86-

87%.

Workflow for Synthesis and Subsequent Reactions
The general workflow from the starting material, pyrazole, to functionalized derivatives is

illustrated below. This highlights the utility of 4-iodopyrazole as a key intermediate.
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Cross-Coupling Reactions
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(e.g., Cu-catalyzed)

Functionalized Pyrazoles
(e.g., for drug discovery)
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Synthesis and Functionalization of 4-Iodopyrazole.

Key Chemical Reactions
4-Iodopyrazole is a versatile substrate for numerous metal-catalyzed cross-coupling reactions,

which are fundamental to modern synthetic organic chemistry.

Suzuki-Miyaura Coupling: This palladium-catalyzed reaction is used to form carbon-carbon

bonds between 4-iodopyrazole and various boronic acids or esters. This allows for the

introduction of aryl, heteroaryl, and vinyl substituents. A typical catalyst system might involve

Pd(OAc)₂ with a suitable ligand like SPhos.

Sonogashira Coupling: This reaction forms a carbon-carbon bond between 4-iodopyrazole
and a terminal alkyne, utilizing a palladium catalyst and a copper(I) co-catalyst. It is a highly

efficient method for introducing alkynyl moieties onto the pyrazole ring.

Copper-Catalyzed Coupling: 4-Iodopyrazole can also undergo copper-catalyzed coupling

reactions, for example, with alcohols to form 4-alkoxypyrazoles.

Applications in Drug Discovery and Agrochemicals
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The pyrazole scaffold is a privileged structure in medicinal chemistry, and 4-iodopyrazole
serves as a critical entry point for creating novel derivatives with significant biological activity.

Pharmaceutical Development
4-Iodopyrazole is a key intermediate in the synthesis of pharmaceuticals, particularly in the

development of anti-inflammatory and anti-cancer agents. Its most notable application is in the

synthesis of c-Met inhibitors. The c-Met receptor tyrosine kinase is a well-validated target in

oncology, and its dysregulation is implicated in tumor growth, invasion, and metastasis.

The c-Met Signaling Pathway
The hepatocyte growth factor (HGF)/c-Met signaling pathway plays a crucial role in cell

proliferation, motility, and survival. Aberrant activation of this pathway is a driver in many

human cancers. Small molecule inhibitors, often synthesized using 4-iodopyrazole derivatives,

are designed to block the kinase activity of c-Met, thereby inhibiting downstream signaling.
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The c-Met Signaling Pathway and Point of Inhibition.
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Agrochemical Applications
Beyond pharmaceuticals, 4-iodopyrazole is utilized in the agrochemical industry. It serves as a

building block in the formulation of pesticides, herbicides, and fungicides, contributing to

effective crop protection solutions. The pyrazole core is a common feature in many

commercially successful agrochemicals.

Safety and Handling
4-Iodopyrazole is classified as hazardous and requires careful handling in a laboratory

environment.

Hazard Identification
GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Signal Word: Warning.

Hazard Class: Irritant.

Recommended Safety Precautions
Personal Protective Equipment (PPE): Wear protective gloves, safety goggles (eyeshields),

and a dust mask (e.g., N95 type).

Handling: Avoid contact with skin, eyes, and clothing. Prevent dust formation and inhalation.

Do not eat, drink, or smoke when using this product.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store in a

dark place as the compound can be light-sensitive. Keep away from strong oxidizing agents.

First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15

minutes. If on skin, wash off immediately with plenty of water. If swallowed, do NOT induce

vomiting and call a physician or poison control center. If inhaled and breathing is difficult,

provide artificial respiration and seek medical attention.
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This technical guide provides a foundational understanding of 4-iodopyrazole for researchers

and developers. Its versatile reactivity and established role as a key synthetic intermediate

ensure its continued importance in the advancement of chemical synthesis, drug discovery, and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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